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Compound of Interest

Compound Name: (3-Aminocyclobutyl)methanol

Cat. No.: B154611 Get Quote

In-Depth Technical Guide: (3-
Aminocyclobutyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthetic protocols, and applications of (3-Aminocyclobutyl)methanol, a valuable building

block in modern medicinal chemistry. Its unique structural features make it a sought-after

component in the design of novel therapeutics, particularly in the fields of oncology, neurology,

and infectious diseases.

Commercial Availability
(3-Aminocyclobutyl)methanol is commercially available from a variety of suppliers, primarily

as its hydrochloride salt and in both cis and trans isomeric forms. The hydrochloride salt

enhances the compound's stability and solubility in aqueous media, facilitating its use in

various synthetic and biological applications. Below is a summary of representative commercial

offerings.

Table 1: Commercial Availability of (3-Aminocyclobutyl)methanol and its Hydrochloride Salt
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Supplier
Product
Name

CAS No. Purity Quantity Price (USD)

SynQuest

Laboratories

trans-3-

Amino-

cyclobutanem

ethanol

hydrochloride

130369-06-1 97.0% 250 mg 490.00

1 g 1390.00

5 g 2190.00

Crysdot

((trans-3-

Aminocyclob

utyl)methanol

hydrochloride

1284250-10-

7
95+% 1 g 450.00

Chemenu

trans-3-

AMino-

cyclobutaneM

ethanolhydro

chloride

130369-06-1 95% 5 g 940.00

Achmem

(3-

aminocyclobu

tyl)methanol

HCl

130369-06-1 98% 1 g 122.00

ChemShuttle

(3-

aminocyclobu

tyl)methanol

130369-00-5 95% 1 g 4800.00

BLD Pharm

(3-

Aminocyclob

utyl)methanol

130369-00-5 - - Inquire

(3-

Aminocyclob

utyl)methanol

hydrochloride

130369-06-1 - - Inquire
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Sigma-

Aldrich

(3-

aminocyclobu

tyl)methanol

130369-00-5 - - 59.80

MySkinRecip

es

(cis-3-

Aminocyclob

utyl)methanol

hydrochloride

142733-65-1 97% 100 mg ~68.00

250 mg ~109.00

1 g ~272.00

Universal

Biologicals

(3-

Aminocyclob

utyl)methanol

hydrochloride

- - 100 mg ~125.00

250 mg ~208.00

1 g ~415.00

5 g ~1245.00

Note: Prices are subject to change and may not include shipping and handling fees. Please

contact the suppliers directly for the most current pricing and availability.

Physicochemical Properties
Table 2: Physicochemical Data for (3-Aminocyclobutyl)methanol

Property Value

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol

CAS Number 130369-00-5

Appearance Oil

Storage Temperature 2-8°C, under inert atmosphere
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Table 3: Physicochemical Data for (3-Aminocyclobutyl)methanol hydrochloride

Property Value

Molecular Formula C₅H₁₂ClNO

Molecular Weight 137.61 g/mol

CAS Number 130369-06-1 (unspecified stereochem)

142733-65-1 (cis)

1284250-10-7 (trans)

Storage Temperature 2-8°C, under inert atmosphere

Role in Drug Discovery and Medicinal Chemistry
The cyclobutane motif is increasingly utilized in medicinal chemistry to enhance the

pharmacological properties of drug candidates.[1][2][3][4][5] Its rigid, puckered conformation

can impart favorable characteristics such as improved potency, selectivity, and metabolic

stability.[1][3][4] (3-Aminocyclobutyl)methanol, with its bifunctional nature, serves as a

versatile scaffold for introducing this valuable moiety into complex molecules.[6]

The primary amino group and the hydroxylmethyl substituent provide two points for chemical

modification, allowing for its incorporation into a wide range of molecular architectures. This

building block is particularly valuable in the design of small-molecule inhibitors, enzyme

modulators, and receptor ligands.[6] Research has indicated its potential in developing

therapeutics for oncology, neurology, and infectious diseases.[6]

One prominent example of the application of a related aminocyclobutyl moiety is in the

development of ARQ 092, a potent and selective allosteric inhibitor of the AKT kinase.[1] The

cyclobutyl amine in ARQ 092 plays a crucial role in its binding and allosteric inhibition of AKT1.

[1] This highlights the significance of the aminocyclobutyl scaffold in targeting key signaling

pathways implicated in cancer.

Key Signaling Pathway: PI3K/AKT/mTOR
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The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation,

survival, and metabolism. Aberrant activation of this pathway is a common feature in many

human cancers, making it a prime target for drug development. Allosteric inhibitors targeting

AKT, such as those incorporating the aminocyclobutyl moiety, represent a promising

therapeutic strategy.

Below is a simplified representation of the PI3K/AKT/mTOR signaling pathway and the point of

intervention for an allosteric AKT inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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